Cas no 1805427-79-5 (2-Bromo-3-(difluoromethyl)-6-methoxypyridine-4-sulfonamide)

2-Bromo-3-(difluoromethyl)-6-methoxypyridine-4-sulfonamide is a halogenated pyridine derivative with a difluoromethyl and sulfonamide functional group, offering unique reactivity and potential applications in medicinal chemistry and agrochemical synthesis. The bromine substituent at the 2-position enhances its utility as an intermediate for cross-coupling reactions, while the difluoromethyl group contributes to metabolic stability and lipophilicity. The sulfonamide moiety provides versatility for further derivatization or biological activity modulation. This compound’s structural features make it valuable for constructing complex molecules, particularly in the development of pharmaceuticals or crop protection agents. Its well-defined reactivity profile ensures consistent performance in synthetic workflows.
2-Bromo-3-(difluoromethyl)-6-methoxypyridine-4-sulfonamide structure
1805427-79-5 structure
Product Name:2-Bromo-3-(difluoromethyl)-6-methoxypyridine-4-sulfonamide
CAS No:1805427-79-5
MF:C7H7BrF2N2O3S
MW:317.107886552811
CID:4809669
Update Time:2025-05-19

2-Bromo-3-(difluoromethyl)-6-methoxypyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-3-(difluoromethyl)-6-methoxypyridine-4-sulfonamide
    • Inchi: 1S/C7H7BrF2N2O3S/c1-15-4-2-3(16(11,13)14)5(7(9)10)6(8)12-4/h2,7H,1H3,(H2,11,13,14)
    • InChI Key: BVICFUXTFTXZNW-UHFFFAOYSA-N
    • SMILES: BrC1C(C(F)F)=C(C=C(N=1)OC)S(N)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 335
  • XLogP3: 1.4
  • Topological Polar Surface Area: 90.7

2-Bromo-3-(difluoromethyl)-6-methoxypyridine-4-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029059493-1g
2-Bromo-3-(difluoromethyl)-6-methoxypyridine-4-sulfonamide
1805427-79-5 97%
1g
$1,475.10 2022-04-01

Additional information on 2-Bromo-3-(difluoromethyl)-6-methoxypyridine-4-sulfonamide

Introduction to 2-Bromo-3-(difluoromethyl)-6-methoxypyridine-4-sulfonamide (CAS No. 1805427-79-5)

2-Bromo-3-(difluoromethyl)-6-methoxypyridine-4-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1805427-79-5, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine sulfonamide class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The presence of multiple functional groups, including a bromo substituent, a difluoromethyl group, a methoxy group, and a sulfonamide moiety, endows this molecule with unique chemical properties that make it a valuable scaffold for drug discovery and development.

The bromo atom in the 2-position of the pyridine ring introduces electrophilic characteristics, facilitating further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. This reactivity is particularly useful in constructing more complex molecular architectures, enabling the synthesis of novel derivatives with enhanced pharmacological profiles. The difluoromethyl group, located at the 3-position, is a well-documented pharmacophore that can modulate metabolic stability, binding affinity, and lipophilicity in drug candidates. Its incorporation into the molecule suggests potential benefits in terms of improving pharmacokinetic properties and reducing susceptibility to enzymatic degradation.

The methoxy group at the 6-position contributes to the overall electronic distribution of the pyridine ring, influencing both electronic and steric interactions with biological targets. This substitution pattern is often exploited to fine-tune receptor binding affinities and selectivity. Additionally, the presence of a sulfonamide group at the 4-position introduces polar characteristics to the molecule, which can enhance solubility and cell membrane permeability—key factors in drug bioavailability. Collectively, these structural features make 2-Bromo-3-(difluoromethyl)-6-methoxypyridine-4-sulfonamide a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various enzymes and receptors implicated in human diseases. Pyridine sulfonamides have emerged as a versatile class of compounds due to their ability to interact with biological targets through multiple binding modes. For instance, studies have demonstrated that sulfonamides can act as transition-state analogs or competitive inhibitors by mimicking key intermediates in enzymatic reactions. The specific arrangement of functional groups in 2-Bromo-3-(difluoromethyl)-6-methoxypyridine-4-sulfonamide may enable it to engage with such biological processes effectively.

One notable area of research involving this compound is its potential application in oncology. Pyridine derivatives have been extensively studied for their antitumor properties, with several molecules progressing into clinical trials. The combination of a bromo atom and a difluoromethyl group suggests that this compound could exhibit inhibitory activity against kinases or other enzymes overexpressed in cancer cells. Furthermore, sulfonamides are known to modulate immune responses, making them attractive candidates for immunotherapy applications. Preliminary computational studies have suggested that modifications around this scaffold could yield compounds with enhanced efficacy against certain cancer types.

Another promising direction involves exploring the antimicrobial potential of 2-Bromo-3-(difluoromethyl)-6-methoxypyridine-4-sulfonamide. Antibiotic resistance poses a significant global health challenge, prompting researchers to seek novel chemotypes with distinct mechanisms of action. The structural features of this compound could allow it to interfere with bacterial growth by targeting essential metabolic pathways or membrane integrity. The difluoromethyl group, in particular, has been shown to impart favorable pharmacokinetic properties while enhancing binding interactions with bacterial enzymes. Such attributes make this compound a compelling candidate for developing next-generation antibiotics capable of overcoming existing resistance mechanisms.

The synthesis of 2-Bromo-3-(difluoromethyl)-6-methoxypyridine-4-sulfonamide involves multi-step organic transformations that highlight its synthetic accessibility yet complexity. Key synthetic strategies typically begin with functionalizing pre-existing pyridine derivatives through halogenation followed by nucleophilic substitution or cross-coupling reactions to introduce the desired substituents at specific positions. The sulfonamide moiety is often introduced via nucleophilic aromatic substitution or via condensation reactions between appropriate precursors under controlled conditions.

The optimization of synthetic routes is crucial for achieving high yields and purity levels required for pharmaceutical applications. Advances in catalytic systems and green chemistry principles have enabled more efficient and sustainable production methods for complex heterocyclic compounds like this one. For example, palladium-catalyzed cross-coupling reactions now offer high selectivity under mild conditions, reducing unwanted side products and improving overall process economics.

In conclusion,2-Bromo-3-(difluoromethyl)-6-methoxypyridine-4-sulfonamide (CAS No. 1805427-79-5) represents an intriguing chemical entity with multiple potential applications across therapeutic areas including oncology,antimicrobial therapy,and immunomodulation among others . Its unique structural features , coupled with recent advances in synthetic methodologies , position it as an attractive scaffold for further medicinal chemistry exploration . Continued investigation into its biological activity , pharmacokinetic properties ,and mechanistic insights will be essential for realizing its full therapeutic potential . As research progresses ,this compound may contribute significantly to addressing unmet medical needs through innovative drug discovery efforts .

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd